Cas no 2411713-99-8 (Potassium trifluoro(2-methylquinolin-6-yl)boranuide)

• Product Name: Potassium trifluoro(2-methylquinolin-6-yl)boranuide
• CAS No: 2411713-99-8
• MF: C₁₀H₈BF₃KN
• MW: 249.081733703613
• MDL: MFCD24070907
• CID: 5612820
• PubChem ID: 81215798
• Update Time: 2025-11-01

Potassium trifluoro(2-methylquinolin-6-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• AKOS019787053
• EN300-3263764
• 2411713-99-8
• potassium trifluoro(2-methylquinolin-6-yl)boranuide
• Potassium trifluoro(2-methylquinolin-6-yl)borate
• Potassium trifluoro(2-methylquinolin-6-yl)boranuide

• MDL： MFCD24070907
• Inchi： 1S/C10H8BF3N.K/c1-7-2-3-8-6-9(11(12,13)14)4-5-10(8)15-7;/h2-6H,1H3;/q-1;+1
• InChI Key： KUECFMIPBLPJHJ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC2C(=CC=C(C)N=2)C=1)(F)F

Computed Properties

• Exact Mass: 249.0338954g/mol
• Monoisotopic Mass: 249.0338954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Potassium trifluoro(2-methylquinolin-6-yl)boranuide

Introduction to Potassium trifluoro(2-methylquinolin-6-yl)boranuide (CAS No. 2411713-99-8)

Compound Potassium trifluoro(2-methylquinolin-6-yl)boranuide, identified by its CAS number 2411713-99-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of organoboron derivatives, which are widely recognized for their versatile applications in organic synthesis, catalysis, and medicinal chemistry. The unique structural features of this compound, particularly the presence of a trifluoromethyl group and a quinoline moiety, contribute to its distinct chemical properties and potential biological activities.

The< strong>Potassium trifluoro(2-methylquinolin-6-yl)boranuide molecule is characterized by a boronic acid derivative linked to a potassium counterion, which enhances its solubility and reactivity in polar solvents. The incorporation of the trifluoromethyl group into the quinoline framework introduces electron-withdrawing effects, which can influence the electronic properties and reactivity of the molecule. This feature makes it an attractive candidate for further functionalization and derivatization in synthetic chemistry.

In recent years, there has been growing interest in the development of novel organoboron compounds for their potential applications in drug discovery and material science. The< strong>trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in pharmaceuticals. Additionally, the quinoline scaffold is well-documented for its biological activity, with many derivatives exhibiting antimicrobial, antiviral, and anticancer properties. These attributes make Potassium trifluoro(2-methylquinolin-6-yl)boranuide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in catalytic processes. Organoboron compounds are widely used as ligands in transition metal-catalyzed reactions, where they facilitate various transformations such as cross-coupling reactions, hydrogenation, and oxidation. The presence of the< strong>boryl moiety in Potassium trifluoro(2-methylquinolin-6-yl)boranuide makes it an excellent candidate for such applications. Recent studies have demonstrated that boronic acids and their derivatives can act as effective ligands in palladium-catalyzed cross-coupling reactions, which are crucial for constructing complex organic molecules.

The< strong>K+ counterion in this compound not only influences its solubility but also plays a role in stabilizing the boronic acid moiety. This stabilization is essential for maintaining the reactivity of the boron center, which is critical for its use in synthetic transformations. The potassium salt form also enhances the compound's compatibility with other reagents commonly used in organic synthesis, making it a versatile tool for chemists.

In the realm of medicinal chemistry, the< strong>2-methylquinolin-6-yl moiety has shown promise as a pharmacophore. Quinoline derivatives have a long history of use in pharmaceuticals, with examples including chloroquine and hydroxychloroquine, which are known for their antimalarial properties. The introduction of a< strong>trifluoromethyl group into this scaffold can modulate its biological activity by affecting electron distribution and steric hindrance. This modification has been widely employed to improve drug efficacy and reduce side effects.

The synthesis of< strong>Potassium trifluoro(2-methylquinolin-6-yl)boranuide involves several key steps that highlight its complexity and synthetic utility. The preparation typically starts with the reaction of a suitable quinoline derivative with a trifluoromethylating agent, followed by borylation to introduce the boronic acid functionality. The final step involves conversion to the potassium salt form, which enhances solubility and reactivity. These synthetic routes underscore the compound's importance as a building block in advanced chemical synthesis.

The potential applications of this compound extend beyond pharmaceuticals into materials science. Organoboron compounds have been explored for their use in organic electronics, where they can serve as components in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The electronic properties influenced by the< strong>trifluoromethyl group make this compound a candidate for such applications, where precise control over molecular structure is essential.

In conclusion, Potassium trifluoro(2-methylquinolin-6-yl)boranuide (CAS No. 2411713-99-8) is a multifaceted compound with significant potential in both pharmaceutical chemistry and materials science. Its unique structural features, including the presence of a< strong>boryl,< strong>K+,andtrifluoromethyl group on a quinoline scaffold, make it an attractive candidate for further research and development. As our understanding of organoboron chemistry continues to evolve, compounds like this are likely to play an increasingly important role in advancing scientific discovery.